N-(4-methoxybenzyl)-6-chloropyrazin-2-amine
Cat. No. B3041757
M. Wt: 249.69 g/mol
InChI Key: XGBYFYFDBIZTCF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[CH3:19][CH2:20][OH:21].[CH3:9][O:10][c:11]1[cH:12][cH:13][c:14]([CH2:15][NH2:16])[cH:17][cH:18]1.[Cl:1][c:2]1[n:3][c:4]([Cl:8])[cH:5][n:6][cH:7]1>>[c:2]1([NH:16][CH2:15][c:14]2[cH:13][cH:12][c:11]([O:10][CH3:9])[cH:18][cH:17]2)[n:3][c:4]([Cl:8])[cH:5][n:6][cH:7]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCO
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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COc1ccc(CN)cc1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Clc1cncc(Cl)n1
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Outcomes
Product
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Name
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Type
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product
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Smiles
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COc1ccc(CNc2cncc(Cl)n2)cc1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
